Cas no 2138208-11-2 (1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione)

• Product Name: 1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
• CAS No: 2138208-11-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5893782
• PubChem ID: 165483724
• Update Time: 2025-09-20

1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
• 2138208-11-2
• EN300-1127914

• Inchi： 1S/C13H22O2/c1-8(2)13(9(3)4)12(15)7-11(14)10-5-6-10/h8-10,13H,5-7H2,1-4H3
• InChI Key： OAWIIGBUMHNSNR-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C(C)C)C(C)C)=O)C1CC1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų